N(1)-Methylisoguanosine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N(1)-Methylisoguanosine is a natural product found in Peltodoris nobilis with data available.
Scientific Research Applications
Biomarker of Exposure to Methylating Agents : N7-Methyldeoxyguanosine (N7-MedG), a related compound, has been identified as a biomarker of exposure to environmental and endogenous methylating agents. A sensitive assay for quantifying N7-MedG in DNA samples was developed, highlighting its potential use in epidemiological studies to monitor human exposure to methylating agents (Harrison et al., 2001).
Mapping of Methylome in mRNA : A study on N7-methylguanosine (m7G), a similar compound, revealed its role in mRNA, particularly in translation, export, and splicing. Advanced techniques like m7G-MeRIP sequencing were used for transcriptome-wide profiling, providing insights into the distribution and function of m7G in human cells (Zhang et al., 2019).
Reversible and Dynamic Methylation in mRNA : Research has shown that N(1)-methyladenosine in mRNA is both reversible and dynamic, with implications for potential epigenetic regulation. Techniques like m(1)A-ID-seq have been used for transcriptome-wide analysis, revealing distinct patterns in mRNA modification (Li et al., 2016).
RNA Structure and Stability : Studies on compounds like N2,N2-dimethylguanosine have examined their effects on RNA structure and stability. For example, the impact of methylation on the exocyclic amino group of guanine in rRNA and tRNA has been explored, demonstrating its role in altering pairing behavior and controlling pairing modes between nucleobases (Pallan et al., 2008).
Bioinformatics Tools for m7G Site Identification : Advanced bioinformatics tools like XG-m7G have been developed for the differentiation of m7G sites in transcriptomes. This machine learning-based approach provides insights into mRNA modification sites, aiding researchers in studies of mRNA modification (Bi et al., 2020).
properties
CAS RN |
73027-05-1 |
---|---|
Molecular Formula |
C11H17N5O5 |
Molecular Weight |
299.28 g/mol |
IUPAC Name |
6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-methyl-3,4-dihydropurin-2-one |
InChI |
InChI=1S/C11H17N5O5/c1-15-8(12)5-9(14-11(15)20)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,9-10,17-19H,2,12H2,1H3,(H,14,20)/t4-,6-,7-,9?,10-/m1/s1 |
InChI Key |
QPKAXGGZEQOSRT-AFPKLJJXSA-N |
Isomeric SMILES |
CN1C(=C2C(NC1=O)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N |
SMILES |
CN1C(=C2C(NC1=O)N(C=N2)C3C(C(C(O3)CO)O)O)N |
Canonical SMILES |
CN1C(=C2C(NC1=O)N(C=N2)C3C(C(C(O3)CO)O)O)N |
synonyms |
1-methylisoguanosine doridosine N(1)-methylisoguanosine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.